3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-, (2-
Description
This compound is a synthetic chemotherapeutic agent from the class of the quinolone carboxylic acid derivatives . It has antibacterial activity against a broad spectrum of Gram-negative and Gram-positive bacteria .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code:1S/C19H22FN3O3.ClH/c1-2-21-5-7-22 (8-6-21)17-10-16-13 (9-15 (17)20)18 (24)14 (19 (25)26)11-23 (16)12-3-4-12;/h9-12H,2-8H2,1H3, (H,25,26);1H . This indicates the presence of various functional groups including a cyclopropyl group, an ethylpiperazinyl group, and a quinolinecarboxylic acid group.
Safety And Hazards
This compound is classified as a skin irritant (Category 2, H315) and can cause serious eye damage (Category 1, H318) according to EC 1272/2008 . It should be handled with personal protective equipment and adequate ventilation . In case of fire, water spray, alcohol-resistant foam, dry chemical, or carbon dioxide should be used as extinguishing media .
properties
CAS RN |
1241992-63-1 |
|---|---|
Product Name |
3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-, (2- |
Molecular Formula |
C27H30FN3O3 |
Molecular Weight |
463.5438032 |
synonyms |
3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-, (2-Methylphenyl)Methyl ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[Carboxy-(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester](/img/structure/B1145743.png)
![3-Bromo-4-chloro-1H-pyrazolo[3,4-c]pyridine](/img/structure/B1145744.png)
![7-Methoxy-1H-pyrazolo[4,3-b]pyridine](/img/structure/B1145760.png)
